2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile, also known as A-85380, is a chemical compound that belongs to the nicotinic acetylcholine receptor agonist family. It has been extensively studied due to its potential applications in scientific research.
Mechanism of Action
2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile acts as an agonist to the nicotinic acetylcholine receptors in the brain. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and acetylcholine. This activation can enhance cognitive function and improve memory.
Biochemical and physiological effects:
2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile has been found to have several biochemical and physiological effects. It can improve cognitive function and memory, as well as enhance attention and alertness. It has also been shown to have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile has several advantages for use in lab experiments. It is a highly specific agonist for the nicotinic acetylcholine receptors and can be used to study their function and role in various neurological disorders. However, it also has some limitations. 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile is a relatively new compound, and its long-term effects and potential toxicity are still being studied. Additionally, it is not widely available and can be expensive to synthesize.
Future Directions
There are several future directions for the study of 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile. One area of research is the potential therapeutic applications of 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another area of research is the development of new compounds based on 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile that have improved efficacy and fewer side effects. Additionally, further studies are needed to fully understand the long-term effects and potential toxicity of 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile.
Synthesis Methods
The synthesis of 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile involves the reaction of 4-methoxyphenylacetonitrile with isobutylamine and methyl-3-(trifluoromethyl)pyridine-4-carboxylate. This reaction yields 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile as a white solid.
Scientific Research Applications
2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile has potential applications in scientific research, particularly in the field of neuroscience. It has been found to bind to nicotinic acetylcholine receptors in the brain, which are involved in cognitive processes such as learning and memory. 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile can be used as a tool to study the function of these receptors and their role in various neurological disorders.
properties
IUPAC Name |
2-amino-4-(4-methoxyphenyl)-6-methyl-5-(2-methylpropyl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O/c1-11(2)9-15-12(3)21-18(20)16(10-19)17(15)13-5-7-14(22-4)8-6-13/h5-8,11H,9H2,1-4H3,(H2,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGHRDMZEUNRRTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=N1)N)C#N)C2=CC=C(C=C2)OC)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-(4-methoxyphenyl)-6-methyl-5-(2-methylpropyl)pyridine-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.